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Compound of Interest

Compound Name: D77

Cat. No.: B15565848

The proper disposal of chemical substances is a critical component of laboratory safety and
environmental responsibility. This guide provides detailed, step-by-step procedures for the
disposal of D77, identified as Delta D77 Nut Grade Adhesive. Adherence to these protocols is
essential for researchers, scientists, and drug development professionals to ensure a safe
working environment and compliance with regulations.

The primary hazardous components in Delta D77 Nut Grade Adhesive are Polyglycol
dimethacrylate and Cumene hydroperoxide.[1] These substances contribute to the product's
classification as a skin and respiratory sensitizer, a serious eye irritant, and harmful to aquatic
life with long-lasting effects.[1] Therefore, D77 must be treated as hazardous waste and
disposed of accordingly.

Hazard Identification and Data Summary

A thorough understanding of the hazards associated with D77 is the first step in its safe
management. The following table summarizes the key hazard information provided in the
Safety Data Sheet (SDS).
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Hazard Classification

GHS Hazard Statement

Precautionary Statement

Serious Eye Damage/Irritation

H319: Causes serious eye

irritation.[1]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.[1]

Respiratory/Skin Sensitization

H317: May cause an allergic

skin reaction.[1]

P333+P313: If skin irritation or
rash occurs: Get medical

advice/attention.[1]

Specific Target Organ Toxicity

H335: May cause respiratory

irritation.[1]

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp

ray.

Hazardous to the Aquatic

Environment

H412: Harmful to aquatic life
with long lasting effects.[1]

P273: Avoid release to the

environment.[1]

Experimental Protocols for Disposal

The disposal of D77 must be conducted in a controlled manner, following established

hazardous waste management protocols. Under no circumstances should this chemical be

disposed of down the drain or in regular trash containers.[2][3]

Personnel Protective Equipment (PPE): Before beginning any disposal procedures, ensure that

appropriate personal protective equipment is worn. This includes:

vapors.[4][5]

Chemical-resistant gloves (e.g., nitrile, neoprene).[4]

A lab coat or other protective clothing.[4]

Step-by-Step Disposal Procedure:

» Waste Identification and Segregation:

Safety glasses with side-shields or chemical splash goggles.[4]

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
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o Clearly label D77 waste as "Hazardous Waste."[6]

o The waste must be segregated from other incompatible waste streams to prevent
dangerous reactions.[7] Given its composition, it should not be stored with strong oxidizing
agents, bases, or reducing agents.[8]

o Container Management:

o Use a designated, leak-proof, and chemically compatible container for collecting D77
waste. The container should be in good condition with a secure lid.[6][7]

o Keep the waste container closed except when adding waste.[6]

o Do not overfill the container; leave adequate headspace (approximately 10%) to allow for
expansion of vapors.[9]

e Waste Collection:
o For liquid D77, carefully pour the waste into the designated hazardous waste container.

o For empty D77 containers, they must be triple-rinsed with a suitable solvent. The rinsate
must be collected and disposed of as hazardous waste.[6][10] After triple-rinsing and air
drying, and with all labels removed or defaced, the container may be disposed of as non-
hazardous waste.[10]

o Contaminated materials such as gloves, absorbent pads, and labware should be placed in
a sealed bag and disposed of as hazardous waste.[11]

o Storage of Hazardous Waste:

o Store the hazardous waste container in a designated, well-ventilated, and secure area
away from general laboratory traffic.[9]

o Ensure the storage area has secondary containment to capture any potential leaks.[5]

e Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and final disposal.[4][12]

o Provide the EHS department or contractor with a complete and accurate description of the
waste, including the chemical name and quantity.[11]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of D77.

Don Appropriate PPE

. \dentify and Segregate Waste Use Designated, Labeled, Collect D77 Waste. Store in Secure, Ventilated Area ontact EHS or License
St/ e Conerated (Gloves, Goggles, Lab Coat) ‘ ‘ (Liquid, Rinsate, Contaminated Materials) with nt |

(Label as ‘Hazardous Waste) and Closed Waste Container ‘Secondary Contai

B En: Proper Disposal

Click to download full resolution via product page
Caption: Workflow for the proper disposal of D77 hazardous waste.

By following these procedures, laboratory personnel can ensure the safe and compliant
disposal of D77, thereby protecting themselves, their colleagues, and the environment. Always
consult your institution's specific safety protocols and the chemical's Safety Data Sheet for the
most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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